N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide

• IUPAC Name: N-(2,6-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C19H19N3O3/c1-4-25-15-10-8-14(9-11-15)18(23)21-17-13(3)20-16-7-5-6-12(2)22(16)19(17)24/h5-11H,4H2,1-3H3,(H,21,23)
• InChI Key: YEMLXIHXCIFVGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C3C=CC=C(N3C2=O)C)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

“N-(2,6-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide” is a chemical compound that belongs to the class of organic compounds known as pyrido[1,2-a]pyrimidines. These are polycyclic aromatic compounds containing a pyrido[1,2-a]pyrimidine moiety, which consists of a pyridine ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields. This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrido[1,2-a]pyrimidine core, with various substituents attached at specific positions. The exact structure would depend on the positions and nature of these substituents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific substituents and their positions. For example, the electrochemical reduction of a similar compound, 2,6-dimethyl-3-ethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine, has been investigated.